N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide

• IUPAC Name: N-[[3-(trifluoromethyl)phenyl]carbamothioyl]butanamide
• InChI: InChI=1S/C12H13F3N2OS/c1-2-4-10(18)17-11(19)16-9-6-3-5-8(7-9)12(13,14)15/h3,5-7H,2,4H2,1H3,(H2,16,17,18,19)
• InChI Key: AHMSYWHEBSAKNY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(=S)NC1=CC=CC(=C1)C(F)(F)F
• Molecular Formula: C12H13F3N2OS
• Molecular Weight: 290.31 g/mol

Description

N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide, commonly known as a TFCA, is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific enzyme known as fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down endocannabinoids in the body, which play a crucial role in regulating various physiological processes, including pain, inflammation, and mood. Thus, the inhibition of FAAH by TFCA has potential therapeutic implications in the treatment of various diseases, including pain, anxiety, and inflammation.

Mechanism of Action

TFCA is a potent inhibitor of N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide, which is responsible for breaking down endocannabinoids in the body. By inhibiting N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide, TFCA increases the levels of endocannabinoids, which can activate cannabinoid receptors in the body. Activation of these receptors has been shown to have analgesic, anti-inflammatory, and anxiolytic effects.
Biochemical and Physiological Effects
TFCA has been shown to have various biochemical and physiological effects. In preclinical studies, TFCA has been shown to increase the levels of endocannabinoids in the body, which can activate cannabinoid receptors. Activation of these receptors has been shown to have analgesic, anti-inflammatory, and anxiolytic effects. TFCA has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFCA in lab experiments is its potency as an inhibitor of N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide. TFCA has been shown to be a highly selective inhibitor of N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide, which makes it an ideal tool for studying the role of endocannabinoids in various physiological processes. However, one of the limitations of using TFCA is its potential toxicity. TFCA has been shown to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on TFCA. One area of research is the development of more potent and selective inhibitors of N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide. Another area of research is the development of novel therapeutic approaches for the treatment of various diseases, including pain, anxiety, and inflammation. Additionally, more research is needed to understand the long-term effects of TFCA on the body and its potential toxicity.

Synthesis Methods

The synthesis of TFCA involves a multi-step process that starts with the reaction of 3-(trifluoromethyl)aniline with carbon disulfide to form 3-(trifluoromethyl)phenyl isothiocyanate. This intermediate is then reacted with 1-bromo-4-chlorobutane to form the final product, N-({[3-(trifluoromethyl)phenyl]amino}carbonothioyl)butanamide.

Scientific Research Applications

TFCA has been extensively studied for its potential therapeutic applications. In preclinical studies, TFCA has been shown to have analgesic, anti-inflammatory, and anxiolytic effects. It has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease. TFCA has been studied in various disease models, including chronic pain, neuropathic pain, anxiety, and inflammation.